Cas no 208117-10-6 (Alanine, 2-methylpropyl ester, hydrochloride (9CI))

Alanine, 2-methylpropyl ester, hydrochloride (9CI) is a chemically modified derivative of alanine, where the carboxyl group is esterified with 2-methylpropyl alcohol and subsequently converted to its hydrochloride salt. This modification enhances its solubility in polar solvents and improves stability under acidic conditions. The compound is commonly utilized in peptide synthesis and pharmaceutical research as a protected amino acid derivative, facilitating controlled reactivity in coupling reactions. Its hydrochloride form ensures ease of handling and storage while maintaining high purity. The esterification with 2-methylpropyl alcohol may also influence lipophilicity, making it suitable for specific bioavailability studies or prodrug development.

Alanine, 2-methylpropyl ester, hydrochloride (9CI) structure

208117-10-6 structure

Product Name:Alanine, 2-methylpropyl ester, hydrochloride (9CI)

CAS No:208117-10-6

MF:C₇H₁₆ClNO₂

MW:181.660441398621

CID:6421558

PubChem ID:86200109

Update Time:2025-05-28

Alanine, 2-methylpropyl ester, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

- Alanine, 2-methylpropyl ester, hydrochloride (9CI)
- SY222778
- D,L-alanine isobutyl ester hydrochloride
- EN300-718623
- dl-alanine iso-butyl ester hydrochloride
- L-alanine isobutyl ester hydrochloride
- 208117-10-6
- d,l-alanine iso-butyl ester hydrochloride
- MFCD30724063
- JQXKMZBUNUSFPQ-UHFFFAOYSA-N
- SCHEMBL4415250
- 2-methylpropyl 2-aminopropanoate hydrochloride
- D,L-alanine iso-butyl ester-hydrochloride
- Inchi： 1S/C7H15NO2.ClH/c1-5(2)4-10-7(9)6(3)8;/h5-6H,4,8H2,1-3H3;1H
- InChI Key： JQXKMZBUNUSFPQ-UHFFFAOYSA-N
- SMILES： C(=O)(C(N)C)OCC(C)C.Cl

Computed Properties

Exact Mass: 181.0869564g/mol
Monoisotopic Mass: 181.0869564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 112
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3Å²

Alanine, 2-methylpropyl ester, hydrochloride (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-718623-1.0g	2-methylpropyl 2-aminopropanoate hydrochloride	208117-10-6		1g	$0.0	2023-06-06

Alanine, 2-methylpropyl ester, hydrochloride (9CI) Related Literature

1. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
2. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
3. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
4. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
5. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Alanine, 2-methylpropyl ester, hydrochloride (9CI)

Comprehensive Overview of Alanine, 2-methylpropyl ester, hydrochloride (9CI) (CAS No. 208117-10-6)

The compound Alanine, 2-methylpropyl ester, hydrochloride (9CI) (CAS No. 208117-10-6) is a derivative of the amino acid alanine, modified with a 2-methylpropyl ester group and stabilized as a hydrochloride salt. This chemical entity has garnered attention in pharmaceutical and biochemical research due to its potential applications in peptide synthesis, drug delivery systems, and flavor enhancement. The esterification of alanine with 2-methylpropyl alcohol enhances its lipophilicity, making it a candidate for improving bioavailability in formulations.

In recent years, the demand for specialized amino acid derivatives like Alanine, 2-methylpropyl ester, hydrochloride (9CI) has surged, driven by advancements in green chemistry and sustainable synthesis methods. Researchers are increasingly focusing on eco-friendly catalysts and solvent-free reactions to produce such compounds, aligning with global trends toward reducing environmental impact. The hydrochloride salt form ensures stability and solubility, critical for industrial and laboratory applications.

From a structural perspective, the 2-methylpropyl ester moiety introduces steric bulk, which can influence the compound's interaction with biological targets. This property is particularly relevant in peptide mimetics and prodrug design, where subtle modifications can significantly alter pharmacokinetics. The CAS No. 208117-10-6 is frequently cited in patents related to flavor masking and controlled-release formulations, reflecting its versatility.

Consumer interest in clean-label ingredients and natural additives has also propelled research into amino acid esters like this one. For instance, the 2-methylpropyl ester of alanine may contribute to savory or umami flavors, appealing to the food industry's shift toward plant-based and reduced-sodium products. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the purity and identity of CAS No. 208117-10-6, ensuring compliance with regulatory standards.

In the context of personalized medicine, derivatives of alanine are being explored for their role in modulating metabolic pathways. The hydrochloride form of this ester facilitates its incorporation into aqueous formulations, a key consideration for injectable or oral dosage forms. Furthermore, its potential as a building block in solid-phase peptide synthesis (SPPS) underscores its importance in modern drug discovery pipelines.

As the scientific community continues to investigate Alanine, 2-methylpropyl ester, hydrochloride (9CI), its applications in bioconjugation and material science are emerging. For example, its reactive groups enable covalent attachment to polymers or nanoparticles, opening avenues for targeted drug delivery. The compound's CAS No. 208117-10-6 serves as a unique identifier in databases like PubChem and Reaxys, facilitating cross-disciplinary collaboration.

In summary, Alanine, 2-methylpropyl ester, hydrochloride (9CI) represents a multifaceted tool for researchers and industries alike. Its synthesis, properties, and applications intersect with cutting-edge topics such as sustainability, flavor science, and therapeutic innovation, making it a compound of enduring relevance.